Cas no 53473-28-2 (hexapotassium dihydrogen [hexane-1,6-diylbis[nitrilobis(methylene)]]tetrakisphosphonate)

• Product Name: hexapotassium dihydrogen [hexane-1,6-diylbis[nitrilobis(methylene)]]tetrakisphosphonate
• CAS No: 53473-28-2
• MF: C₇H₁₂K₆N₂O₁₂P₄
• MW: 674.661231040955
• CID: 56419
• PubChem ID: 90473253
• Update Time: 2025-04-18

hexapotassium dihydrogen [hexane-1,6-diylbis[nitrilobis(methylene)]]tetrakisphosphonate Chemical and Physical Properties

Names and Identifiers

• hexapotassium dihydrogen [hexane-1,6-diylbis[nitrilobis(methylene)]]tetrakisphosphonate
• HMDTMPA
• hmdtmpa-6k
• Phosphonic acid,1,6-hexanediylbisnitrilobis(methylene)tetrakis-,hexapotassium salt
• Potassium Salt of HexaMethyleneDiamineTetra (MethylenePhosphonic Acid) HMDTMPAK6
• HMDTMPA•K6 Potassium Salt of HexaMethyleneDiamineTetra (MethylenePhosphonic Acid)
• Phosphonic acid, [1,6-hexanediylbis[nitrilobis(methylene)]]tetrakis-,hexapotassium salt
• 53473-28-2
• Hexamethy lenediaminetetra(methy lenephosphonic acid) Potassium salt
• Hexapotassium dihydrogen[hexane-1,6-diylbis[nitrilobis(methylene)]]tetrakisphosphonate

• Inchi： 1S/C7H18N2O12P4.6K/c10-22(11,12)6(23(13,14)15)8-4-2-1-3-5-9-7(24(16,17)18)25(19,20)21;;;;;;/h1-5H2,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21);;;;;;/q;6*+1/p-6
• InChI Key： QRHXOFSAOWEXQV-UHFFFAOYSA-H
• SMILES： [K+].[K+].[K+].[K+].[K+].[K+].P(/C(=N/CCCCC/N=C(/P(=O)([O-])[O-])\P(=O)([O-])O)/P(=O)([O-])[O-])(=O)([O-])O

Computed Properties

• Exact Mass: 673.71600
• Monoisotopic Mass: 719.795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 567
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 254A^2

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid
• Boiling Point: 865.3°Cat760mmHg
• Flash Point: 477.1°C
• PSA: 311.06000
• LogP: 2.20870